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Compound Focus: Cloransulam-Methyl

CAS No.: 147150-35-4

Cat. No.: S524048

The following table outlines two established methods for quantifying cloransulam-methyl residues in

various matrices.

Method Sample Applicable
L . Key Parameters Performance .
Principle Preparation Matrices
SPE-CE-UV Off-line Solid- On-line sample LOD: 2-8 ng/L; Mineral and
[1] Phase Extraction stacking (SWMR); UV Recovery: 85- stagnant water
(SPE) with C18 detection at 205 nm 108% [1] [1]
cartridges
QUEChERS- QUEChERS Liquid LOD: 0.001 mg/kg Soybean
LC-MSIMS [2] (Quick, Easy, Chromatography- (grain, plant, soil); plants, grain,
Cheap, Effective, Tandem Mass Recovery: 80- straw, and soil
Rugged, and Safe) Spectrometry (LC- 105% [2] [2]
MS/MS)

Recommended Approach for Establishing Storage
Stability
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Since direct guidelines are unavailable, you can establish stability for your specific samples using these

approaches:

e Conduct Your Own Stability Study: Fortify control matrix samples with a known concentration of
cloransulam-methyl, store them under your intended conditions (e.g., -20°C), and analyze them
over time alongside a freshly prepared standard. Compare the results to determine the degradation
rate [3] [4].

e Adopt a Conservative Workflow: Given the lack of data, a conservative approach is recommended.
The diagram below outlines a sample workflow that incorporates stability assessment.
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Immediate Processing
(Homogenize, Sub-sample)

Short-Term Storage
(Recommend: -20°C or lower)

:

Analyze with Validated Method
(e.g., QUEChERS-LC-MS/MS)

Compare to Fresh Standard

Note Instability

Proceed with Data Analysis in Study Report
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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